Cas no 193071-37-3 (4(3H)-Pyrimidinone,2,6-bis(hydroxymethyl)-)
193071-37-3 structure
Product Name:4(3H)-Pyrimidinone,2,6-bis(hydroxymethyl)-
CAS No:193071-37-3
MF:C6H8N2O3
MW:156.139321327209
CID:116303
PubChem ID:136247522
Update Time:2025-04-18
4(3H)-Pyrimidinone,2,6-bis(hydroxymethyl)- Chemical and Physical Properties
Names and Identifiers
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- 4(3H)-Pyrimidinone,2,6-bis(hydroxymethyl)-
- 4(1H)-Pyrimidinone, 2,6-bis(hydroxymethyl)- (9CI)
- 2,6-Bis(hydroxymethyl)pyrimidin-4(1H)-one
- 193071-37-3
-
- Inchi: 1S/C6H8N2O3/c9-2-4-1-6(11)8-5(3-10)7-4/h1,9-10H,2-3H2,(H,7,8,11)
- InChI Key: BTZCEWVTNWKFAH-UHFFFAOYSA-N
- SMILES: OCC1=NC(CO)=CC(N1)=O
Computed Properties
- Exact Mass: 156.05354
- Monoisotopic Mass: 156.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 81.9Ų
Experimental Properties
- PSA: 81.92
4(3H)-Pyrimidinone,2,6-bis(hydroxymethyl)- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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